Cas no 1532982-35-6 (Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol)

• Product Name: Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol
• CAS No: 1532982-35-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5252388
• Update Time: 2025-05-23

Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol

• Inchi： 1S/C8H14O2/c1-2-4-8(9)5-3-6-10-7-8/h2,9H,1,3-7H2
• InChI Key： CPGOVVOTWOWEMX-UHFFFAOYSA-N
• SMILES： C1OCCCC1(CC=C)O

Experimental Properties

• Density: 1.000±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 208.9±28.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)

Additional information on Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol

Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol: A Comprehensive Overview

Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol, also known by its CAS number 1532982-35-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, classified under the broader category of tetrahydro derivatives, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and pharmaceuticals.

The molecular structure of Tetrahydro-3-(2-propen-1-yl)-2H-pyran-3-ol consists of a pyran ring system with a tetrahydro substitution at position 3, along with a propenyl group attached at the same position. This configuration imparts the compound with a balance of rigidity and flexibility, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug delivery systems.

One of the most promising applications of this compound lies in its ability to serve as a building block for the creation of advanced polymers and biodegradable materials. Researchers have demonstrated that Tetrahydro derivatives can be incorporated into polymer matrices to enhance their mechanical properties while maintaining biocompatibility. This has opened new avenues for its use in biomedical applications such as tissue engineering scaffolds and drug delivery vehicles.

In addition to its material science applications, Tetrahydro pyran derivatives have shown potential in catalytic processes. Recent advancements in asymmetric catalysis have leveraged the unique stereochemical properties of this compound to develop highly efficient catalysts for enantioselective reactions. These catalysts are expected to play a pivotal role in the synthesis of complex natural products and chiral pharmaceuticals.

The synthesis of Tetrahydro pyran derivatives has been optimized through various methodologies, including ring-opening polymerization and transition metal-catalyzed coupling reactions. These methods not only enhance the yield but also ensure better control over the stereochemistry of the final product, which is crucial for applications requiring high precision.

Furthermore, recent studies have explored the use of this compound in sustainable chemistry practices. Its ability to participate in bio-based polymerization reactions aligns with global efforts to develop eco-friendly materials that reduce environmental impact. This has positioned Tetrahydro pyran derivatives as key players in the transition towards more sustainable chemical processes.

In conclusion, Tetrahydro pyran derivatives, particularly CAS number 1532982-35-, represent a significant advancement in modern organic chemistry. Their diverse applications across materials science, catalysis, and sustainable chemistry underscore their importance as versatile building blocks for future innovations.